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Compound of Interest

Compound Name: 2-Acetyl-5-methylpyridine

Cat. No.: B1317126

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Acetyl-5-
methylpyridine, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.
Understanding its solubility in various organic solvents is critical for process development,
formulation, and quality control. While specific quantitative data for 2-Acetyl-5-methylpyridine
in organic solvents is limited in publicly available literature, this guide summarizes the available
gualitative information, presents quantitative data for the closely related compound 2-
acetylpyridine as a surrogate, and provides detailed experimental protocols for solubility
determination.

Quantitative Solubility Data

Precise, experimentally determined solubility values for 2-Acetyl-5-methylpyridine in a range
of organic solvents are not extensively reported. However, qualitative assessments consistently
indicate its good solubility in common non-aqueous solvents. One source states that 5-acetyl-
2-methylpyridine is soluble in many organic solvents such as ethanol, ether, and chloroform.[1]
Another source indicates its solubility in ethanol, acetone, and dichloromethane.[1]

For aqueous solubility, a predicted value of 61.4 g/L is available.[2] Additionally, a log10 of its
water solubility in mol/L has been reported as -2.37.

To provide a comparative reference, the following table summarizes the available quantitative
solubility data for the structurally similar compound, 2-acetylpyridine. Researchers can use this
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data as a preliminary guide for solvent selection, while recognizing that the methyl group in 2-
Acetyl-5-methylpyridine may influence its solubility profile.

Table 1: Quantitative Solubility of 2-Acetylpyridine

Solvent Temperature (°C) Solubility

Water 25 18.2 g/100g [3][4]
Water Not Specified 170 g/L[5]

Ethanol Not Specified Soluble[5][6]

Ether Not Specified Soluble[5][6]
Acetate Not Specified Soluble[3][4]

Acids Not Specified Soluble[6]

Carbon Tetrachloride Not Specified Slightly Soluble[3][4]

Experimental Protocol for Solubility Determination

The following is a general experimental protocol for determining the solubility of a solid organic
compound like 2-Acetyl-5-methylpyridine in an organic solvent. This method, often referred to
as the isothermal shake-flask method, is a standard and reliable technique.

Objective: To determine the saturation solubility of 2-Acetyl-5-methylpyridine in a selected
organic solvent at a specific temperature.

Materials:

2-Acetyl-5-methylpyridine (solid)

Selected organic solvent (e.g., ethanol, methanol, acetone, chloroform)

Analytical balance

Scintillation vials or sealed flasks
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Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.45 um PTFE)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for
concentration analysis

Procedure:

» Preparation of Supersaturated Solutions: Add an excess amount of solid 2-Acetyl-5-
methylpyridine to a series of vials each containing a known volume of the selected organic
solvent. The excess solid ensures that saturation is reached.

o Equilibration: Tightly seal the vials and place them in a constant temperature shaker bath set
to the desired experimental temperature (e.g., 25 °C). Allow the mixtures to shake for a
sufficient period (typically 24-72 hours) to ensure that equilibrium between the dissolved and
undissolved solute is achieved.

o Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant
temperature for a short period to allow the excess solid to settle.

o Sampling: Carefully withdraw a known volume of the supernatant (the clear, saturated
solution) using a syringe. Immediately filter the solution through a syringe filter into a pre-
weighed volumetric flask to remove any undissolved microparticles.

« Dilution and Analysis: Dilute the filtered, saturated solution with a suitable solvent to a
concentration within the calibrated range of the analytical instrument (HPLC or GC).

o Quantification: Analyze the diluted sample using a validated HPLC or GC method to
determine the concentration of 2-Acetyl-5-methylpyridine.

» Calculation: Calculate the solubility of 2-Acetyl-5-methylpyridine in the solvent at the
experimental temperature, typically expressed in g/100 mL or mol/L.

Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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